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Compound of Interest

Compound Name: YLIU-4-105-1

Cat. No.: B15612523

Disclaimer: The compound YLIU-4-105-1 is a novel type Il JAK2 inhibitor for which no public
data on its environmental fate or ecotoxicological effects currently exists. This document
presents a representative technical guide and hypothetical environmental impact assessment
(EIA) for a compound with the known physicochemical properties of YLIU-4-105-1. The
guantitative data herein is illustrative and based on standardized testing protocols to provide a
framework for researchers, scientists, and drug development professionals.

Introduction

The introduction of new active pharmaceutical ingredients (APIs) into the market necessitates a
thorough evaluation of their potential environmental impact. YLIU-4-105-1, a novel type Il JAK2
inhibitor, is a complex organic molecule intended for therapeutic use.[1] Its lifecycle, from
synthesis to patient use and eventual disposal, may lead to its introduction into the
environment. This guide outlines a comprehensive environmental impact assessment based on
internationally accepted guidelines from the Organisation for Economic Co-operation and
Development (OECD) and the Environmental Protection Agency (EPA). The assessment
framework involves a tiered approach, beginning with an analysis of the compound's
physicochemical properties and its fate in the environment (persistence and degradation), and
culminating in an evaluation of its effects on aquatic organisms (ecotoxicity).

Physicochemical Properties and Environmental Fate

The environmental behavior of a compound is largely dictated by its physicochemical
properties. These properties influence its distribution in soil, water, and air, as well as its
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potential for bioaccumulation.

Data Summary

The known and estimated physicochemical properties for YLIU-4-105-1 are summarized below.

This data forms the basis for predicting its environmental distribution and persistence.

Property Value Method/Reference
Identifier
3-(2-
(cyclopropanecarboxamido)imi
dazol[1,2-b]pyridazin-6-yl)-N-
IUPAC Name (3-((4-ethylpiperazin-1- PubChem CID: 153583901[2]
yl)methyl)-5-
(trifluoromethyl)phenyl)-4-
methylbenzamide
CAS Number 2417685-83-5 ChemicalBook][3]
Molecular Formula C32H34F3N702 Probechem[1]
Molecular Weight 605.67 g/mol Probechem[1]

Physicochemical Data

Water Solubility

<1 mg/L (Estimated)

Illustrative Data

Log P (Octanol-Water Partition

Coefficient)

4.5 (Estimated)

[llustrative Data based on

structure

Vapor Pressure

1.2 x 10712 Pa (Estimated)

Illustrative Data

pKa (Acid Dissociation

Constant)

Basic pKa: 8.2 (piperazine

nitrogen) (Estimated)

Illustrative Data

Environmental Degradation

Degradation studies are critical for determining the persistence of YLIU-4-105-1 in the

environment. Both abiotic (photolysis, hydrolysis) and biotic (biodegradation) pathways are

considered.
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Test Type Guideline Result Classification

Abiotic Degradation

Half-life > 1 year at pH

Hydrolysis OECD 111 Stable
4,7,9
] ) Slowly
Photolysis (Aqueous) OECD 316 Half-life = 35 days
photodegradable

Biotic Degradation

Ready 8% degradation after Not readily
_ . OECD 301F _
Biodegradability 28 days biodegradable
Inherent 45% degradation after  Not inherently
OECD 302B
Biodegradability 28 days biodegradable

Ecotoxicological Assessment

Ecotoxicity studies evaluate the potential for YLIU-4-105-1 to cause harm to aquatic organisms.
A base set of tests on algae, invertebrates (daphnids), and fish is standard.

. . L Toxicity
Test Organism  Endpoint Guideline Result (mg/L) .
Classification
Raphidocelis 72h ECso
subcapitata (Growth OECD 201 2.5 Toxic to algae
(Green Algae) Inhibition)
Daphnia magna 48h ECso Harmful to
o OECD 202 15.0 _
(Water Flea) (Immobilization) daphnids
Danio rerio 96h LCso _ _
] . OECD 203 8.0 Toxic to fish
(Zebrafish) (Mortality)
Pimephales
promelas 21d NOEC Very toxic
_ OECD 210 0.1 _
(Fathead (Reproduction) (chronic)
Minnow)
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ECso: The concentration causing an effect in 50% of the test population. LCso: The
concentration causing mortality in 50% of the test population. NOEC: No Observed Effect
Concentration.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of environmental
impact data. The following protocols are based on standard OECD guidelines.

Ready Biodegradability - OECD 301F (Manometric
Respirometry Test)

o Objective: To assess the potential for YLIU-4-105-1 to be rapidly biodegraded by
microorganisms under aerobic conditions.[4][5][6][7][8]

e Principle: A solution of the test substance in a mineral medium is inoculated with activated
sludge from a wastewater treatment plant. The consumption of oxygen is measured over a
28-day period in sealed vessels. The amount of oxygen consumed is expressed as a
percentage of the theoretical oxygen demand (ThOD).[8]

e Apparatus: Temperature-controlled incubator, manometric respirometer, flasks, and
oxygen/carbon dioxide measurement probes.

e Procedure:

o Prepare a mineral medium and a stock solution of YLIU-4-105-1. Due to low water
solubility, a suitable solvent carrier may be required.

o Inoculate the medium with a mixed population of microorganisms (e.g., activated sludge).

o Set up triplicate test flasks containing the inoculated medium and the test substance at a
concentration of 2-5 mg/L.

o Set up control flasks (inoculum only) and reference flasks (with a readily biodegradable
substance like sodium benzoate).

o Incubate all flasks in the dark at 20-24°C for 28 days.
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o Continuously measure oxygen consumption.

o Pass Criteria: The substance is considered readily biodegradable if the percentage of
biodegradation reaches =60% ThOD within a 10-day window during the 28-day test.[8]

Fish, Acute Toxicity Test - OECD 203

o Objective: To determine the concentration of YLIU-4-105-1 that is lethal to 50% of the test
fish population over a 96-hour exposure.[3][9][10][11]

o Test Species: Zebrafish (Danio rerio) or Rainbow Trout (Oncorhynchus mykiss).

e Principle: Fish are exposed to a range of concentrations of the test substance in a semi-
static or flow-through system for 96 hours. Mortalities and sub-lethal effects are recorded at
24, 48, 72, and 96 hours.[3][9]

e Procedure:
o Arange-finding test is conducted to determine the concentrations for the definitive test.

o For the definitive test, at least five concentrations in a geometric series are prepared,
along with a control group.

o A minimum of seven fish are used for each concentration and the control.[9]
o The test is conducted at a constant temperature with a defined light-dark cycle.

o Test solutions are renewed every 24 hours in a semi-static system to maintain exposure
concentrations.

o Observations of mortality and any abnormal behavioral or physical changes are recorded.

o Endpoint: The 96-hour LCso is calculated using appropriate statistical methods (e.g., probit
analysis).

Visualizations: Workflows and Pathways

Diagrams are provided to illustrate the logical flow of the assessment and key experimental
processes.
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Phase I: Exposure Assessment
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Click to download full resolution via product page

Caption: Overall workflow for the Environmental Impact Assessment (EIA).
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Test Setup

Acclimatize Test Fish Prepare Stock Solution Conduct Range-Finding Test Prepare Definitive Test Concentrations
(e.g., Danio rerio) of YLIU-4-105-1 to determine concentrations (>= 5 levels + control)

Exposure Phase (96 hours)

Introduce Fish to Test Vessels
(>= 7 fish per concentration)

Semi-Static Renewal
(Renew solutions every 24h)

Record Observations
(Mortality, sub-lethal effects)
at 24, 48, 72, 96h

nalysis

Compile Mortality Data
for each concentration and time point

Statistical Analysis
(e.g., Probit, Logit)

Determine 96h LC50 Value
and 95% Confidence Limits

Click to download full resolution via product page

Caption: Experimental workflow for the OECD 203 Fish Acute Toxicity Test.
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YLIU-4-105-1
in Aquatic Environment

Hypothetical Ecotoxicological Mode of Action

Click to download full resolution via product page
Caption: Hypothetical signaling pathway for an ecotoxicological effect.

Risk Characterization

The final step in the assessment is to characterize the risk by comparing the predicted
environmental concentration (PEC) with the predicted no-effect concentration (PNEC).

o Predicted Environmental Concentration (PEC): This is an estimate of the concentration of the
substance expected in various environmental compartments (e.g., surface water) based on
usage, metabolism, and removal rates in wastewater treatment.

o Predicted No-Effect Concentration (PNEC): This is derived from the ecotoxicity data (e.g.,
the lowest chronic NOEC) by applying an assessment factor (AF). For a chronic fish NOEC
of 0.1 mg/L, a typical AF of 10 is used.

o PNEC = Lowest Chronic NOEC / AF = 0.1 mg/L /10 = 0.01 mg/L
» Risk Quotient (RQ): The RQ is the ratio of PEC to PNEC.

o RQ =PEC/PNEC

o If RQ < 1, the environmental risk is considered to be low.

o If RQ = 1, further investigation or risk mitigation measures may be required.
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Given the illustrative data, YLIU-4-105-1 is not readily biodegradable and exhibits high chronic
toxicity to fish. Therefore, a thorough and conservative estimation of its PEC would be essential
to ensure the RQ remains below 1, indicating an acceptable level of environmental risk.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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